Cas no 2680686-86-4 (tert-butyl N-6-chloro-2-(oxan-4-yl)pyrimidin-4-ylcarbamate)

• Product Name: tert-butyl N-6-chloro-2-(oxan-4-yl)pyrimidin-4-ylcarbamate
• CAS No: 2680686-86-4
• MF: C₁₄H₂₀ClN₃O₃
• MW: 313.779902458191
• CID: 5631735
• PubChem ID: 165930302
• Update Time: 2025-05-25

tert-butyl N-6-chloro-2-(oxan-4-yl)pyrimidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292708
• 2680686-86-4
• tert-butyl N-[6-chloro-2-(oxan-4-yl)pyrimidin-4-yl]carbamate
• tert-butyl N-6-chloro-2-(oxan-4-yl)pyrimidin-4-ylcarbamate

• Inchi： 1S/C14H20ClN3O3/c1-14(2,3)21-13(19)18-11-8-10(15)16-12(17-11)9-4-6-20-7-5-9/h8-9H,4-7H2,1-3H3,(H,16,17,18,19)
• InChI Key： UBVSGNHGRWNCRC-UHFFFAOYSA-N
• SMILES： ClC1C=C(NC(=O)OC(C)(C)C)N=C(C2CCOCC2)N=1

Computed Properties

• Exact Mass: 313.1193192g/mol
• Monoisotopic Mass: 313.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.3Ų

Additional information on tert-butyl N-6-chloro-2-(oxan-4-yl)pyrimidin-4-ylcarbamate

Comprehensive Overview of tert-butyl N-6-chloro-2-(oxan-4-yl)pyrimidin-4-ylcarbamate (CAS No. 2680686-86-4)

The chemical compound tert-butyl N-6-chloro-2-(oxan-4-yl)pyrimidin-4-ylcarbamate (CAS No. 2680686-86-4) is a specialized pyrimidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the oxan-4-yl and tert-butyl carbamate moieties, make it a valuable intermediate for drug discovery and development. This article delves into its properties, synthesis, and relevance in modern scientific advancements, addressing frequently searched topics such as "pyrimidine-based drug design" and "carbamate protecting groups in organic chemistry."

Recent trends in medicinal chemistry highlight the growing interest in heterocyclic compounds like tert-butyl N-6-chloro-2-(oxan-4-yl)pyrimidin-4-ylcarbamate. Researchers are particularly focused on its potential as a scaffold for kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. The compound's chloro-substituted pyrimidine core aligns with current explorations into selective enzyme modulation, a hot topic in precision medicine. Additionally, its carbamate group offers stability under physiological conditions, a feature often queried in searches like "carbamate stability in drug formulation."

Synthetic routes to CAS No. 2680686-86-4 typically involve multi-step protocols, including nucleophilic aromatic substitution and protecting group strategies. The tert-butyloxycarbonyl (Boc) group, a recurring keyword in organic synthesis forums, ensures compatibility with subsequent reactions—addressing common user questions such as "Boc deprotection conditions". Analytical data (e.g., NMR, HPLC) confirm the compound's high purity, a critical factor for applications in high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, tert-butyl N-6-chloro-2-(oxan-4-yl)pyrimidin-4-ylcarbamate exemplifies the demand for custom synthetic intermediates in contract research organizations (CROs). Its role in fragment-based drug discovery resonates with queries like "building blocks for combinatorial chemistry." Furthermore, the compound's oxan-4-yl component introduces three-dimensional diversity, a sought-after trait in GPCR-targeted therapeutics, as frequently discussed in recent publications.

Environmental and regulatory considerations for this compound adhere to standard laboratory safety protocols, with no significant ecotoxicity concerns reported. Its non-hazardous profile aligns with the pharmaceutical industry's shift toward green chemistry principles, another trending search term. Future research directions may explore its utility in PROTAC technology or covalent inhibitor design, areas generating substantial academic and commercial interest.